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Compound of Interest

Compound Name: 1-(1-Naphthyl)piperazine

Cat. No.: B079542 Get Quote

Technical Support Center: 1-(1-
Naphthyl)piperazine
This guide provides detailed instructions and troubleshooting advice for the preparation,

storage, and use of 1-(1-Naphthyl)piperazine stock solutions in Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary
For accurate preparation of stock solutions, it is crucial to use the correct molecular weight

corresponding to the form of the compound (free base or hydrochloride salt).

Parameter
1-(1-Naphthyl)piperazine
(Free Base)

1-(1-Naphthyl)piperazine
(Hydrochloride)

Molecular Formula C₁₄H₁₆N₂ C₁₄H₁₆N₂ • HCl

Molecular Weight ( g/mol ) 212.29[1][2] 248.7[3]

Appearance
White or colorless crystalline

solid[4]
Crystalline solid[3]

Solubility in DMSO
Data not specified; expected to

be soluble.
20 mg/mL[3]

Recommended Storage
Store at -20°C for long-term

stability.

Store at -20°C for long-term

stability (≥ 4 years).[3]
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Experimental Protocol: Preparing a 10 mM Stock
Solution of 1-(1-Naphthyl)piperazine Hydrochloride
in DMSO
This protocol details the steps to prepare a 10 mM stock solution, a common starting

concentration for creating working solutions for various assays.

Materials:

1-(1-Naphthyl)piperazine hydrochloride (Purity ≥98%)[3]

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber microcentrifuge tubes or vials

Sterile, nuclease-free pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Pre-calculation: Determine the mass of 1-(1-Naphthyl)piperazine hydrochloride required for

your desired stock concentration and volume.

Formula: Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000

(mg/g)

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L × 0.001 L × 248.7

g/mol × 1000 mg/g = 2.487 mg

Weighing: In a fume hood or well-ventilated area, carefully weigh the calculated amount of

the compound using an analytical balance.
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Dissolution:

Transfer the weighed powder into a sterile amber vial.

Add the calculated volume of high-purity DMSO.

Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

If the compound does not dissolve readily, gentle warming in a 37°C water bath can be

applied to aid dissolution.[5]

Visually inspect the solution to ensure no visible particles remain.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots in tightly sealed amber vials at -20°C for long-term stability.[3]
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Preparation

Storage & Use

1. Pre-calculation
Calculate required mass of
1-(1-Naphthyl)piperazine

2. Weighing
Accurately weigh the compound

on a calibrated balance

3. Dissolution
Add calculated volume of DMSO

to the weighed compound

4. Solubilization
Vortex thoroughly.

Apply gentle heat (37°C) if needed

5. Aliquoting
Dispense stock solution into

single-use volumes

6. Long-Term Storage
Store aliquots at -20°C

in amber vials

7. Dilution
Prepare working solutions

from stock as needed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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